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Commercial Availability of Dapsone-13C12 Solutions

Commercial suppliers typically offer Dapsone-13C12, a stable isotope-labeled analog used as an internal

standard, prepared in methanol solution. The table below summarizes the available product information:

Supplier
Product
Form

Concentration Solvent Storage Condition

Achemtek [1] Solution 100 μg/mL Methanol Ice Bag Transportation

HPC Standards [2]

[3]

Solution &

Solid

100 μg/mL (Solution)

& Solid

Methanol

(Solution)

4°C

MedChemExpress

[4]

Solid Solid (Powder) N/A Under recommended

conditions

The provided safety data for the solid form of 13C12-Dapsone indicates it is stable under recommended

storage conditions but is incompatible with oxidizing agents, reducing agents, and water [3]. This

suggests that the chemical stability of the compound is highly dependent on its environment.
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Although not a direct comparison for Dapsone-13C12, research on unlabeled dapsone provides insight into

its stability behavior in different media. One study investigated the stability of dapsone compounded into

oral suspensions in two vehicles, Oral Mix and Oral Mix SF, stored in amber plastic bottles and syringes at

5°C and 25°C [5].

The experimental protocol for this stability study can be summarized as follows:
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Study Start

Suspension Preparation
-Pulverize dapsone tablets
-Incorporate into vehicle

(Oral Mix or Oral Mix SF)
-Final volume: 250 mL

Packaging
-30 mL in amber plastic bottles

-1 mL in amber polypropylene syringes

Storage Conditions
-5°C ± 2°C / 60% ± 5% RH

-25°C ± 2°C / 60% ± 5% RH

Sampling & Analysis
(Time points: 0, 7, 14, 30, 45, 60, 75, 90 days)

-Visual inspection
-pH measurement

-HPLC-UV analysis

Data Collection:
Concentration over time

Click to download full resolution via product page

The key stability findings from this study over a 90-day period are summarized below. Stability was defined

as retaining 90% or more of the initial concentration [5].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s14392299?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931076/
https://www.smolecule.com/products/s14392299?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Formulation
Vehicle

Packaging
Storage
Temperature

Stability
Outcome

Key Findings

Oral Mix Amber Bottles

& Syringes

5°C (41°F) Stable Concentration remained ≥90%

for 90 days [5].

Oral Mix Amber Bottles

& Syringes

25°C (77°F) Unstable Concentration fell below 90%

after 7 days; degraded to ~77-
80% by day 90 [5].

Oral Mix SF Amber Bottles
& Syringes

5°C (41°F) Stable Concentration remained ≥90%
for 90 days [5].

How to Approach Stability Assessment for Dapsone-
13C12

Since direct data is unavailable, here is a practical approach to determine the stability of Dapsone-13C12 in

your chosen solvent:

Follow Supplier Instructions: For its intended use as an internal standard, the supplier's
recommendation of a 100 μg/mL solution in methanol, stored at 4°C, is the most validated and

reliable starting point [1] [2].
Conduct Empirical Testing: If you must use a different solvent, you can adapt the experimental

protocol from the cited research. The core methodology involves:
Prepare your Dapsone-13C12 solutions in the solvents of choice.

Store them under controlled conditions (e.g., 4°C, 25°C).
Analyze the concentration at set time points using a stability-indicating method like HPLC-UV
or LC-MS [5].

Understand the Role of the Compound: Remember that Dapsone-13C12 is an internal standard.

Its primary requirement is to be stable and pure for the duration of your analytical run. The supplier's
solution in methanol is specifically designed and quality-controlled to meet this need.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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